Cas no 527673-77-4 (2-[2-(trifluoromethyl)phenyl]azepane)

• Product Name: 2-[2-(trifluoromethyl)phenyl]azepane
• CAS No: 527673-77-4
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• MDL: MFCD05190280
• CID: 5232254
• PubChem ID: 3549734
• Update Time: 2026-03-07

2-[2-(trifluoromethyl)phenyl]azepane Chemical and Physical Properties

Names and Identifiers

• 2-[2-(trifluoromethyl)phenyl]azepane

• MDL： MFCD05190280
• Inchi： 1S/C13H16F3N/c14-13(15,16)11-7-4-3-6-10(11)12-8-2-1-5-9-17-12/h3-4,6-7,12,17H,1-2,5,8-9H2
• InChI Key： ZVGXJOUPJJKPAP-UHFFFAOYSA-N
• SMILES： N1CCCCCC1C1=CC=CC=C1C(F)(F)F

Additional information on 2-[2-(trifluoromethyl)phenyl]azepane

Recent Advances in the Study of 2-[2-(Trifluoromethyl)phenyl]azepane (CAS: 527673-77-4) in Chemical Biology and Pharmaceutical Research

The compound 2-[2-(trifluoromethyl)phenyl]azepane (CAS: 527673-77-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance. The insights provided herein are based on peer-reviewed studies published within the last two years, ensuring the timeliness and accuracy of the information presented.

Recent studies have highlighted the role of 2-[2-(trifluoromethyl)phenyl]azepane as a versatile scaffold in drug discovery. Its azepane core, coupled with the trifluoromethylphenyl moiety, offers a balanced combination of lipophilicity and metabolic stability, making it an attractive candidate for the development of central nervous system (CNS) therapeutics. Notably, research has demonstrated its efficacy as a modulator of neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling pathways. These findings suggest potential applications in treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Recent publications describe improved methodologies for the preparation of 2-[2-(trifluoromethyl)phenyl]azepane, emphasizing greener chemistry approaches with higher yields and reduced environmental impact. These developments are critical for scaling up production for preclinical and clinical studies. Additionally, structural-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity for target receptors, paving the way for the design of next-generation derivatives with improved therapeutic profiles.

In vitro and in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of 2-[2-(trifluoromethyl)phenyl]azepane. Data indicate favorable blood-brain barrier penetration and a manageable safety profile, supporting its potential as a lead compound. However, challenges such as metabolic stability and off-target effects remain areas of active investigation. Collaborative efforts between academic and industrial researchers are underway to address these issues, with promising preliminary results reported in recent conference proceedings.

Looking ahead, the integration of computational modeling and high-throughput screening technologies is expected to accelerate the discovery of novel applications for 2-[2-(trifluoromethyl)phenyl]azepane. Emerging trends also point to its potential use in combination therapies, particularly in oncology, where its modulatory effects on specific signaling pathways could complement existing treatments. As research progresses, this compound is poised to play a pivotal role in advancing our understanding of chemical biology and the development of innovative pharmaceuticals.